N-[1-(cyclohexylmethyl)-3-piperidinyl]-2-(4-quinazolinyloxy)acetamide

• IUPAC Name: N-[1-(cyclohexylmethyl)piperidin-3-yl]-2-quinazolin-4-yloxyacetamide
• InChI: InChI=1S/C22H30N4O2/c27-21(15-28-22-19-10-4-5-11-20(19)23-16-24-22)25-18-9-6-12-26(14-18)13-17-7-2-1-3-8-17/h4-5,10-11,16-18H,1-3,6-9,12-15H2,(H,25,27)
• InChI Key: DREPEYFRMRIPJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CCCC(C2)NC(=O)COC3=NC=NC4=CC=CC=C43
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

N-[1-(cyclohexylmethyl)-3-piperidinyl]-2-(4-quinazolinyloxy)acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as QNZ or EVP4593 and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

QNZ acts as an inhibitor of the NF-κB signaling pathway, which is involved in the regulation of various cellular processes, including inflammation, apoptosis, and cell proliferation. By inhibiting the NF-κB pathway, QNZ can reduce inflammation and promote apoptosis in cancer cells.
Biochemical and Physiological Effects:
QNZ has been shown to have significant anti-inflammatory effects in various animal models of inflammation. It has also been shown to reduce tumor growth in animal models of cancer. Additionally, QNZ has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using QNZ in lab experiments is its specificity for the NF-κB pathway, which allows for targeted inhibition of this pathway. However, one of the limitations of using QNZ is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on QNZ. One area of interest is its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further research is needed to better understand the mechanisms underlying QNZ's neuroprotective effects and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

QNZ can be synthesized using a multi-step process that involves the reaction of 4-chloroquinazoline with 1-(cyclohexylmethyl)piperidine to form 4-(1-(cyclohexylmethyl)piperidin-4-ylamino)quinazoline. This intermediate is then reacted with 2-bromoacetic acid to form QNZ.

Scientific Research Applications

QNZ has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties.